1-((2-Fluorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
1-[(2-fluorophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20FN5O2S/c1-10-21-18-24(22-10)17(26)15(27-18)14(12-4-2-3-5-13(12)19)23-8-6-11(7-9-23)16(20)25/h2-5,11,14,26H,6-9H2,1H3,(H2,20,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIUXHPXVMGOFHH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=C(SC2=N1)C(C3=CC=CC=C3F)N4CCC(CC4)C(=O)N)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20FN5O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
It is known that thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities. They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.
Mode of Action
Thiazole derivatives are known to interact with various biological targets to exert their effects. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.
Comparison with Similar Compounds
Structural Analogues
The compound shares key structural motifs with several classes of heterocycles:
Key Observations :
- The thiazolo-triazole core distinguishes the target compound from pyrazole () and pyrimidine () derivatives.
- The 6-hydroxy group is unique compared to methyl or methoxy substituents in agricultural triazoles (e.g., triazofenamide) .
- The piperidine-4-carboxamide group contrasts with morpholine-carbonyl () or ester functionalities (), suggesting divergent target selectivity.
Functional and Receptor Activity Comparisons
Calcium Mobilization and Binding Affinity ():
Compounds like 28a and 29b were tested in CHO-k1 cells for neurotensin receptor (NTS1/NTS2) activity. Their EC₅₀ values (calcium flux) and IC₅₀ values (binding affinity) range from 10–100 nM, indicating potent agonist/antagonist effects .
Kinase Inhibition ():
The pyrimidine-thiazole derivative in demonstrated kinase inhibition (e.g., EGFR, VEGFR) with Ki values < 50 nM . The target compound’s thiazolo-triazole core may similarly interact with ATP-binding pockets but with altered selectivity due to its hydroxyl group .
Q & A
What are the critical considerations for synthesizing this compound with high purity and yield?
Basic:
The synthesis typically involves multi-step reactions, including:
- Thiazolo-triazole ring formation : Requires condensation of thiourea derivatives with α-haloketones under reflux conditions (e.g., ethanol, 80°C) .
- Piperidine coupling : Nucleophilic substitution or Mannich-type reactions to attach the piperidine-carboxamide group, often using triethylamine as a base .
- Fluorophenyl incorporation : Suzuki-Miyaura cross-coupling or Friedel-Crafts alkylation, optimized with Pd catalysts or Lewis acids .
Advanced:
To resolve low yields in the final step:
- Solvent optimization : Dimethylformamide (DMF) improves solubility of intermediates, while chloroform aids in crystallization .
- Catalyst screening : Triethylamine enhances reaction rates for Mannich steps, but DBU may reduce side-product formation .
- In-line monitoring : Use HPLC or TLC to track intermediates and adjust reaction times dynamically .
How can structural discrepancies in NMR data be resolved during characterization?
Basic:
Core characterization methods include:
- ¹H/¹³C NMR : Assign peaks using DEPT-135 to differentiate CH₃, CH₂, and CH groups. The fluorophenyl aromatic protons show splitting (J = 8–10 Hz) due to ¹⁹F coupling .
- Mass spectrometry : High-resolution ESI-MS confirms molecular weight (expected ~450–500 Da) and detects halogen isotopic patterns .
Advanced:
For ambiguous signals (e.g., overlapping piperidine/thiazole protons):
- 2D NMR : HSQC and HMBC correlate protons with adjacent carbons, resolving connectivity in the thiazolo-triazole core .
- Variable-temperature NMR : Heating to 60°C reduces signal broadening caused by hindered rotation in the piperidine-carboxamide moiety .
What strategies are employed to assess the compound’s bioactivity against cancer targets?
Basic:
Initial screening involves:
- In vitro cytotoxicity assays : MTT or SRB tests on cancer cell lines (e.g., HeLa, MCF-7), with IC₅₀ values compared to cisplatin .
- Enzyme inhibition : Testing against kinases (e.g., EGFR) or topoisomerases using fluorometric assays .
Advanced:
To identify mechanism of action:
- Proteomics profiling : SILAC-based quantification identifies differentially expressed proteins post-treatment .
- Molecular docking : AutoDock Vina models interactions with ATP-binding pockets, prioritizing mutations (e.g., EGFR T790M) for validation .
How do structural modifications influence the compound’s pharmacokinetic properties?
Basic:
Key substituent effects include:
- Fluorophenyl group : Enhances metabolic stability by reducing CYP450-mediated oxidation .
- Piperidine-carboxamide : Improves solubility via hydrogen bonding but may limit blood-brain barrier penetration .
Advanced:
To optimize bioavailability:
- Prodrug design : Acetylation of the 6-hydroxy group increases oral absorption, with enzymatic cleavage in plasma .
- LogP modulation : Introducing polar groups (e.g., sulfonamides) lowers LogP from ~3.5 to 2.0, reducing hepatotoxicity risks .
How can contradictory biological activity data across studies be reconciled?
Basic:
Common sources of variability:
- Assay conditions : Differences in serum concentration (e.g., 10% FBS vs. serum-free) alter compound-protein binding .
- Cell line heterogeneity : MCF-7 (ER+) vs. MDA-MB-231 (triple-negative) may show divergent responses due to receptor expression .
Advanced:
To standardize results:
- Orthogonal assays : Validate cytotoxicity with clonogenic survival and apoptosis markers (e.g., caspase-3 activation) .
- Pharmacokinetic/pharmacodynamic (PK/PD) modeling : Correlate intracellular concentrations with target engagement using LC-MS/MS .
What computational methods predict the compound’s reactivity in novel synthetic pathways?
Advanced:
- DFT calculations : Gaussian 16 optimizes transition states for key steps (e.g., thiazole ring closure), identifying energy barriers >25 kcal/mol as rate-limiting .
- Retrosynthetic analysis : ChemAxon or AiZynthFinder proposes routes prioritizing commercially available building blocks (e.g., 2-fluorophenylacetonitrile) .
How is the compound’s stability under varying pH and temperature conditions quantified?
Advanced:
-
Forced degradation studies : Expose to 0.1M HCl (pH 1), PBS (pH 7.4), and 0.1M NaOH (pH 13) at 40°C for 48 hours. Monitor degradation via UPLC-MS:
Condition Degradation Products Half-Life (h) pH 1 Hydrolyzed amide 12.3 pH 13 Ring-opened thiazole 6.8
What analytical techniques resolve isomeric impurities in the final product?
Advanced:
- Chiral HPLC : Use a Chiralpak IC column (hexane:isopropanol 90:10) to separate enantiomers of the piperidine-carboxamide group .
- X-ray crystallography : Resolves stereochemistry at the C5 position of the thiazolo-triazole ring, confirming (R/S) configurations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
